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Compound of Interest

Compound Name: Ticarcillin monosodium hydrate

Cat. No.: B1260060

Get Quote

Physicochemical Profiling, Stability Mechanisms,
and Experimental Applications
Executive Summary
Ticarcillin monosodium hydrate (CAS 74682-62-5) is a semi-synthetic carboxypenicillin

belonging to the

-lactam class of antibiotics.[1] Distinguished by its thiophene side chain, it exhibits enhanced
stability against Gram-negative cell wall barriers compared to earlier penicillins, specifically
targeting Pseudomonas aeruginosa.[1] This guide provides a rigorous technical analysis of its
chemical properties, degradation kinetics, and validated protocols for its application in
microbiological and plant tissue culture research.

Part 1: Physicochemical Characterization[1]
Ticarcillin monosodium is a hygroscopic, white to pale-yellow powder.[1] Its efficacy relies

heavily on the integrity of the

-lactam ring, which is thermodynamically unstable in aqueous solutions, necessitating strict
handling protocols.
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1.1 Chemical Identity & Constants[1][2][3]
Property Specification

IUPAC Name

Monosodium (2S,5R,6R)-6-[[(2-carboxy-3-

thienyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-

1-azabicyclo[3.2.0]heptane-2-carboxylate

monohydrate

CAS Number
74682-62-5 (Monohydrate) / 74682-62-5

(Anhydrous ref)

Molecular Formula

Molecular Weight
424.42 g/mol (Monohydrate); 406.41 g/mol

(Anhydrous)

Solubility
Water: >50 mg/mL (Freely soluble); DMSO:

Soluble; Ethanol: Slightly soluble

pH (10 mg/mL)
2.5 – 4.0 (Acidic nature requires buffering for

biological assays)

Hygroscopicity
High (Rapidly absorbs atmospheric moisture,

leading to hydrolysis)

1.2 Solubility & Solution Chemistry
The monosodium salt form confers high aqueous solubility. However, the presence of the free

carboxylic acid on the thiophene side chain contributes to the acidity of the solution.

Protocol Insight: When preparing stock solutions (e.g., 100 mg/mL), the pH will drop

significantly.[1] For biological applications requiring physiological pH, buffering (e.g., HEPES

or MOPS) is critical to prevent acid-catalyzed hydrolysis of the

-lactam ring before the drug reaches its target.[1]

Part 2: Mechanism of Action & Biological Logic
Ticarcillin functions as a suicide substrate for bacterial transpeptidases (Penicillin-Binding

Proteins or PBPs).[1] Its structural mimicry of the D-alanyl-D-alanine moiety allows it to acylate

the active site serine of PBPs, irreversibly halting peptidoglycan cross-linking.[1][4]
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2.1 Signaling Pathway Visualization
The following diagram illustrates the interference of Ticarcillin with bacterial cell wall synthesis.
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Caption: Mechanism of Action: Ticarcillin irreversibly binds to PBPs, inhibiting transpeptidation

and leading to bacterial cell lysis.[1][2][5][6][7][8]

Part 3: Stability & Degradation Pathways[1]
The primary limitation of Ticarcillin in research is its susceptibility to hydrolysis. The strained

four-membered

-lactam ring is chemically fragile.[1]
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3.1 Degradation Mechanism[1]
Hydrolysis: Water molecules attack the carbonyl carbon of the

-lactam ring.[6]

Ring Opening: The bond between the carbonyl carbon and the nitrogen breaks.

Product: Formation of penicilloic acid (inactive).[1] This process is accelerated by heat, acidic

pH, and

-lactamase enzymes.[1]
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Caption: Degradation pathway of Ticarcillin showing the critical vulnerability of the beta-lactam

ring to hydrolysis.[1]

3.2 Storage & Handling Protocol
Powder: Store at 2–8°C (short term) or -20°C (long term). Desiccation is mandatory due to

hygroscopicity.[1]

Stock Solution: Prepare fresh. If storage is necessary, filter sterilize (0.22 µm) and freeze

aliquots at -80°C. Do not autoclave.

Stability: Solutions lose >10% activity within 24 hours at room temperature.[1]

Part 4: Analytical Methodologies
For quality control (QC) or pharmacokinetic studies, High-Performance Liquid Chromatography

(HPLC) is the gold standard for verifying purity and concentration.[1]

4.1 Validated HPLC Protocol
This protocol separates Ticarcillin from its degradation products and common impurities.
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Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1][9]

Mobile Phase:

Buffer: 0.2 M Sodium Acetate or Phosphate Buffer (pH adjusted to ~2.7 with acetic acid).

Organic: Acetonitrile.[1][10]

Ratio: 91:9 (Buffer:Acetonitrile).[1]

Flow Rate: 1.0 - 1.5 mL/min.[1]

Detection: UV at 220 nm (optimal for the amide/lactam absorption).[1]

Injection Volume: 10–20 µL.

Retention Time: Approximately 5–6 minutes (dependent on exact column/flow).[1][11]

Protocol Validation Check: Run a standard curve (10–100 µg/mL). Linearity (

) confirms assay validity.[1] Appearance of early-eluting peaks indicates hydrolysis (penicilloic
acid).[1]

Part 5: Experimental Applications
5.1 Plant Tissue Culture (Agrobacterium Elimination)
Ticarcillin is widely used in plant transformation workflows to eliminate Agrobacterium

tumefaciens after gene transfer.[1] It is often preferred over Carbenicillin due to lower toxicity to

regenerating plant tissues.[1]

Workflow:

Co-cultivation: Incubate plant explants with Agrobacterium for 2-3 days.[1]

Wash: Rinse explants in sterile water.[1]

Selection Media Preparation:

Autoclave basal medium (MS salts, sucrose, agar).[1]
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Cool to 50°C.

Add filter-sterilized Ticarcillin stock to a final concentration of 100–400 mg/L.[1]

Note: Often used in combination with Clavulanic acid (e.g., Timentin) to suppress

-lactamase activity from the bacteria.[1]

Transfer: Place explants on selection media.

5.2 Microbiology: Satellite Colony Prevention
In transformation experiments involving ampicillin resistance (

gene), secreted

-lactamases can degrade ampicillin in the surrounding agar, allowing non-transformed
"satellite" colonies to grow.[1] Ticarcillin is more stable and effective at preventing this artifact
when used as a substitute or supplement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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